Cas no 1396746-63-6 (2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one)

• Product Name: 2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one
• CAS No: 1396746-63-6
• MF: C₂₂H₂₀F₃N₃O₂
• MW: 415.408315658569
• CID: 5962483
• PubChem ID: 71784105
• Update Time: 2025-06-13

2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one
• 1396746-63-6
• 2-phenyl-1-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)butan-1-one
• VU0531099-1
• AKOS024530975
• F6064-3236
• 2-phenyl-1-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]butan-1-one
• 2-phenyl-1-(3-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one

• Inchi： 1S/C22H20F3N3O2/c1-2-18(14-7-4-3-5-8-14)21(29)28-12-16(13-28)20-26-19(27-30-20)15-9-6-10-17(11-15)22(23,24)25/h3-11,16,18H,2,12-13H2,1H3
• InChI Key： HFGLIEFXPVSHGN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=NOC(C2CN(C(C(C3C=CC=CC=3)CC)=O)C2)=N1)(F)F

Computed Properties

• Exact Mass: 415.15076138g/mol
• Monoisotopic Mass: 415.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one

Introduction to 2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one (CAS No. 1396746-63-6)

2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one, identified by its CAS number 1396746-63-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes fused heterocyclic rings and functional groups that contribute to its distinct chemical and biological properties. The presence of a trifluoromethyl group and an oxadiazole moiety in its structure suggests potential applications in the development of novel therapeutic agents, particularly in the realm of anti-inflammatory and anticancer research.

The structural complexity of 2-phenyl-1-(3-{3-3-(trifluoromethyl)phenyl-1,2,4-oxadiazol-5-yl}azetidin-1-yl)butan-1-one makes it a subject of interest for synthetic chemists and biologists alike. The compound's molecular architecture incorporates several key pharmacophoric elements that are known to interact with biological targets in a highly specific manner. Specifically, the phenyl ring and the azetidine scaffold provide a rigid backbone that can be modulated to enhance binding affinity and selectivity. Additionally, the trifluoromethyl group is a well-documented pharmacophore that can influence metabolic stability and binding interactions, making it a valuable feature in drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in inflammatory and oncogenic pathways. The oxadiazole ring is a prominent heterocyclic system that has been extensively studied for its bioactivity. It is known to exhibit inhibitory effects on several enzymes, including cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the inflammatory response. The incorporation of an oxadiazole moiety into 2-phenyl-1-(3-{3-trifluoromethyl)phenyl}-1,2,4-triazole azetidinone) suggests that this compound may possess anti-inflammatory properties by modulating these enzymatic pathways.

Moreover, the structural features of this compound align with current trends in drug discovery, where multitarget engagement is often sought to achieve synergistic therapeutic effects. The presence of multiple functional groups such as the butanone backbone and the azetidine ring suggests potential interactions with both protein and nucleic acid targets. This dual-targeting capability could be particularly advantageous in treating complex diseases that involve multiple pathological mechanisms. For instance, compounds with similar structural motifs have been explored for their potential to inhibit both cyclooxygenase enzymes and matrix metalloproteinases (MMPs), which are implicated in various inflammatory and degenerative conditions.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds for their biological activity. Virtual screening techniques combined with molecular docking simulations have been employed to identify potential hits from large libraries of molecules. In this context, 2-(trifluoromethyl)-benzophenone derivatives, including analogs of our compound of interest, have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxadiazole ring contributes to binding affinity through hydrogen bonding interactions.

The synthesis of 2-phenoxy-butanone derivatives has also been extensively studied due to their diverse biological activities. These compounds have been explored for their potential as anticonvulsants, analgesics, and anti-inflammatory agents. The structural similarity between our target molecule and these derivatives suggests that it may exhibit similar pharmacological effects. However, the presence of additional heterocyclic rings such as the azetidine moiety introduces new possibilities for unique interactions with biological targets.

In conclusion, 1396746 CAS NO 1396746 63 6 represents a structurally intricate molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophores—such as the phenyl ring, trifluoromethyl group, oxadiazole, azetidine,—makes it an attractive candidate for further investigation into its biological activity. As research continues to uncover new therapeutic targets and mechanisms, this compound may play a crucial role in developing novel treatments for inflammatory diseases, cancer, and other disorders characterized by aberrant enzymatic activity or signaling pathways.